Cas no 14458-76-5 (1H-Benzo[b]fluorene)

• Product Name: 1H-Benzo[b]fluorene
• CAS No: 14458-76-5
• MF: C₁₇H₁₂
• MW: 216.277184486389
• CID: 158115
• PubChem ID: 84458
• Update Time: 2025-04-19

1H-Benzo[b]fluorene Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[b]fluorene
• (1H)-Benzo(b)fluorene
• (1H)-benzo[b]fluorene
• Einecs 238-449-1
• NS00054169
• UNII-D6KQ5BQV4Y
• D6KQ5BQV4Y
• 14458-76-5
• DTXSID60162759

• Inchi： 1S/C17H12/c1-2-6-13-11-17-15(9-12(13)5-1)10-14-7-3-4-8-16(14)17/h1-6,8-11H,7H2
• InChI Key： RZKOXMMPOZMIOS-UHFFFAOYSA-N
• SMILES： C12C=C3C=CC=CC3=CC=1C=C1CC=CC=C21

Computed Properties

• Exact Mass: 216.09396
• Monoisotopic Mass: 216.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.19
• Boiling Point: 445.9°Cat760mmHg
• Flash Point: 251°C
• Refractive Index: 1.728
• PSA: 0